Cas no 432025-97-3 (5-Ethynylisophthalic acid)

5-Ethynylisophthalic acid is a versatile aromatic dicarboxylic acid derivative featuring an ethynyl functional group at the 5-position of the isophthalic acid core. This compound is particularly valued in synthetic chemistry for its dual reactivity, combining the carboxyl groups' ability to form esters or amides with the ethynyl group's potential for click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its rigid aromatic structure and bifunctional nature make it a useful building block for constructing metal-organic frameworks (MOFs), polymers, and other advanced materials. The compound's high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications, particularly in the development of functionalized materials and coordination polymers.
5-Ethynylisophthalic acid structure
5-Ethynylisophthalic acid structure
Product Name:5-Ethynylisophthalic acid
CAS No:432025-97-3
MF:C10H6O4
MW:190.15224313736
MDL:MFCD14635840
CID:2602268
PubChem ID:329767308
Update Time:2025-06-07

5-Ethynylisophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-1,3-benzenedicarboxylic acid
    • 5-Ethynylisophthalic acid
    • 5-ethynyl-isophthalic acid
    • H2ei
    • 5-Ethynylbenzene-1,3-dioic acid
    • XKEUZQRIANAGPB-UHFFFAOYSA-N
    • 5-ETHYNYLBENZENE-1,3-DICARBOXYLIC ACID
    • 1,3-Benzenedicarboxylic acid, 5-ethynyl-
    • DK7429
    • 432025-97-3
    • 5-ethynyl isophthalic acid
    • CS-0110482
    • YSZC027
    • SCHEMBL2709094
    • AS-44961
    • AKOS027254538
    • 5-Ethynyl-1,3-benzenedicarboxylic acid, 99% (HPLC)
    • AB9325
    • MFCD14635840
    • 5-ethynylisophthalicacid
    • DB-382601
    • MDL: MFCD14635840
    • Inchi: 1S/C10H6O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
    • InChI Key: XKEUZQRIANAGPB-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C#C)C=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 190.02700
  • Monoisotopic Mass: 190.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.0 g/cm3
  • Melting Point: 245-255 °C
  • Boiling Point: 450.7±0.0 °C at 760 mmHg
  • Flash Point: 240.5±0.0 °C
  • PSA: 74.60000
  • LogP: 1.06430
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C
  • pka: 3.32±0.10(Predicted)

5-Ethynylisophthalic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Ethynylisophthalic acid Customs Data

  • HS CODE:2917399590

5-Ethynylisophthalic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019150029-5g
5-Ethynylisophthalic acid
432025-97-3 95%
5g
$801.84 2023-09-01
Ambeed
A558087-250mg
5-Ethynylisophthalic acid
432025-97-3 95%
250mg
$30.0 2025-04-19
Ambeed
A558087-1g
5-Ethynylisophthalic acid
432025-97-3 95%
1g
$109.0 2025-04-19
Ambeed
A558087-5g
5-Ethynylisophthalic acid
432025-97-3 95%
5g
$543.0 2025-04-19
abcr
AB446611-250 mg
5-Ethynylbenzene-1,3-dioic acid; .
432025-97-3
250MG
€215.80 2023-07-18
abcr
AB446611-1 g
5-Ethynylbenzene-1,3-dioic acid; .
432025-97-3
1g
€461.10 2023-07-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD334356-100mg
5-Ethynylisophthalic acid
432025-97-3 95%
100mg
¥79.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD334356-250mg
5-Ethynylisophthalic acid
432025-97-3 95%
250mg
¥180.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD334356-1g
5-Ethynylisophthalic acid
432025-97-3 95%
1g
¥393.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD334356-5g
5-Ethynylisophthalic acid
432025-97-3 95%
5g
¥1751.0 2024-04-18

5-Ethynylisophthalic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:432025-97-3)5-Ethynylisophthalic acid
Order Number:sfd16368
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:432025-97-3)5-Ethynylisophthalic acid
sfd16368
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email